Cas no 946384-27-6 (3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one)
946384-27-6 structure
Product Name:3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one
CAS No:946384-27-6
MF:C21H21NO4
MW:351.395745992661
CID:6042302
PubChem ID:25282313
Update Time:2025-07-11
3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one
- 3-(4-methoxyphenyl)-9-propan-2-yl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
- 2H,8H-Pyrano[2,3-f][1,3]benzoxazin-2-one, 9,10-dihydro-3-(4-methoxyphenyl)-9-(1-methylethyl)-
- 946384-27-6
- AKOS002298938
- F5031-0045
- 3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one
- 9-isopropyl-3-(4-methoxyphenyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one
-
- Inchi: 1S/C21H21NO4/c1-13(2)22-11-18-19(25-12-22)9-6-15-10-17(21(23)26-20(15)18)14-4-7-16(24-3)8-5-14/h4-10,13H,11-12H2,1-3H3
- InChI Key: VSAOOOMWWCOXJC-UHFFFAOYSA-N
- SMILES: O1C2=CC=C3C=C(C4=CC=C(OC)C=C4)C(=O)OC3=C2CN(C(C)C)C1
Computed Properties
- Exact Mass: 351.14705815g/mol
- Monoisotopic Mass: 351.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 552
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 48Ų
Experimental Properties
- Density: 1.235±0.06 g/cm3(Predicted)
- Boiling Point: 526.0±50.0 °C(Predicted)
- pka: 5.92±0.40(Predicted)
3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5031-0045-2μmol |
3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
946384-27-6 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0045-5μmol |
3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
946384-27-6 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0045-10μmol |
3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
946384-27-6 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0045-20μmol |
3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
946384-27-6 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0045-1mg |
3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
946384-27-6 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0045-2mg |
3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
946384-27-6 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0045-3mg |
3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
946384-27-6 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0045-4mg |
3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
946384-27-6 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0045-5mg |
3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
946384-27-6 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0045-10mg |
3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
946384-27-6 | 10mg |
$79.0 | 2023-09-10 |
3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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